Cas no 62529-25-3 (Phenol, 2-nitro-4-nonyl-)

• Product Name: Phenol, 2-nitro-4-nonyl-
• CAS No: 62529-25-3
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 441439
• PubChem ID: 18183548
• Update Time: 2025-04-19

Phenol, 2-nitro-4-nonyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-nitro-4-nonyl-
• 2-nitro-4-nonylphenol
• SCHEMBL7094143
• 62529-25-3
• DTXSID30592640
• YOXDEECVKSRMRN-UHFFFAOYSA-N

• Inchi： 1S/C15H23NO3/c1-2-3-4-5-6-7-8-9-13-10-11-15(17)14(12-13)16(18)19/h10-12,17H,2-9H2,1H3
• InChI Key： YOXDEECVKSRMRN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])CCCCCCCCC

Computed Properties

• Exact Mass: 265.16789
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37